4-(1,1,2,2-tetrafluoroethyl)aniline, 4-methylbenzene-1-sulfonic acid
Overview
Description
4-(1,1,2,2-tetrafluoroethyl)aniline, 4-methylbenzene-1-sulfonic acid, also known as 4-TFEA-MBS, is a synthetic compound that has a wide range of applications in scientific research. It is a versatile and powerful reagent that can be used to synthesize a variety of compounds, as well as to facilitate numerous biochemical and physiological processes. This article will discuss the synthesis method of 4-TFEA-MBS, its scientific research applications, its mechanism of action, its biochemical and physiological effects, its advantages and limitations for lab experiments, and potential future directions.
Scientific Research Applications
4-(1,1,2,2-tetrafluoroethyl)aniline, 4-methylbenzene-1-sulfonic acid has a variety of applications in scientific research. It has been used to synthesize compounds such as 4-(1,1,2,2-tetrafluoroethyl)aniline-4-methylbenzene-1-sulfonyl chloride, which has been used in a variety of organic synthesis reactions. Additionally, 4-(1,1,2,2-tetrafluoroethyl)aniline, 4-methylbenzene-1-sulfonic acid has been used to facilitate the synthesis of a variety of other compounds, including 4-methoxy-N,N-diethyl-1,1,2,2-tetrafluoroethanamine, which has been used in the synthesis of novel fluorescent probes. Furthermore, 4-(1,1,2,2-tetrafluoroethyl)aniline, 4-methylbenzene-1-sulfonic acid has been used in the synthesis of novel organic catalysts, which have been used in a variety of organic synthesis reactions.
Mechanism of Action
The mechanism of action of 4-(1,1,2,2-tetrafluoroethyl)aniline, 4-methylbenzene-1-sulfonic acid is not fully understood. However, it is believed that the compound acts as an electron donor, which facilitates the transfer of electrons between molecules. Additionally, 4-(1,1,2,2-tetrafluoroethyl)aniline, 4-methylbenzene-1-sulfonic acid has been shown to act as an acid, which can facilitate the formation of a variety of different compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-(1,1,2,2-tetrafluoroethyl)aniline, 4-methylbenzene-1-sulfonic acid are not well understood. However, it has been shown to have a variety of effects on cells, including the inhibition of cell growth and the induction of apoptosis. Additionally, 4-(1,1,2,2-tetrafluoroethyl)aniline, 4-methylbenzene-1-sulfonic acid has been shown to have a variety of effects on proteins, including the inhibition of protein synthesis and the induction of protein degradation.
Advantages and Limitations for Lab Experiments
The advantages of using 4-(1,1,2,2-tetrafluoroethyl)aniline, 4-methylbenzene-1-sulfonic acid in lab experiments include its versatility and its ability to facilitate the synthesis of a variety of compounds. Additionally, 4-(1,1,2,2-tetrafluoroethyl)aniline, 4-methylbenzene-1-sulfonic acid is relatively easy to synthesize and can be stored for long periods of time without degradation. The main limitation of 4-(1,1,2,2-tetrafluoroethyl)aniline, 4-methylbenzene-1-sulfonic acid is its toxicity, which can be a concern when using the compound in lab experiments.
Future Directions
There are a variety of potential future directions for the use of 4-(1,1,2,2-tetrafluoroethyl)aniline, 4-methylbenzene-1-sulfonic acid in scientific research. For example, further research could be conducted to investigate the biochemical and physiological effects of the compound, as well as to explore its potential applications in drug development. Additionally, further research could be conducted to explore the potential use of 4-(1,1,2,2-tetrafluoroethyl)aniline, 4-methylbenzene-1-sulfonic acid in the synthesis of novel compounds and materials. Finally, further research could be conducted to explore the potential use of 4-(1,1,2,2-tetrafluoroethyl)aniline, 4-methylbenzene-1-sulfonic acid in the development of novel catalysts and reagents.
Synthesis Methods
4-(1,1,2,2-tetrafluoroethyl)aniline, 4-methylbenzene-1-sulfonic acid can be synthesized in a two-step process. The first step involves the reaction of 4-chlorobenzene-1-sulfonic acid with N,N-diethyl-1,1,2,2-tetrafluoroethanamine. The reaction is carried out in an anhydrous environment and yields 4-(1,1,2,2-tetrafluoroethyl)aniline-4-methylbenzene-1-sulfonic acid. The second step involves the reaction of 4-(1,1,2,2-tetrafluoroethyl)aniline-4-methylbenzene-1-sulfonic acid with sodium hydroxide in aqueous solution. This reaction yields 4-(1,1,2,2-tetrafluoroethyl)aniline-4-methylbenzene-1-sulfonic acid and sodium chloride.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-(1,1,2,2-tetrafluoroethyl)aniline, 4-methylbenzene-1-sulfonic acid involves the reaction of 4-methylbenzene-1-sulfonic acid with 4-(1,1,2,2-tetrafluoroethyl)aniline in the presence of a suitable reagent to form the desired compound.", "Starting Materials": [ "4-methylbenzene-1-sulfonic acid", "4-(1,1,2,2-tetrafluoroethyl)aniline" ], "Reaction": [ "Step 1: Dissolve 4-methylbenzene-1-sulfonic acid in a suitable solvent such as dichloromethane.", "Step 2: Add a suitable reagent such as N,N'-dicyclohexylcarbodiimide (DCC) to the reaction mixture to activate the carboxylic acid group of 4-methylbenzene-1-sulfonic acid.", "Step 3: Add 4-(1,1,2,2-tetrafluoroethyl)aniline to the reaction mixture and stir for several hours at room temperature.", "Step 4: Purify the crude product by column chromatography using a suitable solvent system such as ethyl acetate/hexanes.", "Step 5: Characterize the final product using spectroscopic techniques such as NMR and mass spectrometry." ] } | |
CAS RN |
2758005-02-4 |
Product Name |
4-(1,1,2,2-tetrafluoroethyl)aniline, 4-methylbenzene-1-sulfonic acid |
Molecular Formula |
C15H15F4NO3S |
Molecular Weight |
365.3 |
Purity |
95 |
Origin of Product |
United States |
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